Cas no 2551119-20-9 (1-[(Tert-butoxy)carbonyl]-7-oxa-1-azaspiro[3.5]nonane-3-carboxylic acid)

• Product Name: 1-[(Tert-butoxy)carbonyl]-7-oxa-1-azaspiro[3.5]nonane-3-carboxylic acid
• CAS No: 2551119-20-9
• MF: C₁₃H₂₁NO₅
• MW: 271.309544324875
• CID: 5360938
• Update Time: 2025-10-13

1-[(Tert-butoxy)carbonyl]-7-oxa-1-azaspiro[3.5]nonane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Z4184072545
• 1-[(tert-butoxy)carbonyl]-7-oxa-1-azaspiro[3.5]nonane-3-carboxylic acid
• 1-[(Tert-butoxy)carbonyl]-7-oxa-1-azaspiro[3.5]nonane-3-carboxylic acid

• Inchi： 1S/C13H21NO5/c1-12(2,3)19-11(17)14-8-9(10(15)16)13(14)4-6-18-7-5-13/h9H,4-8H2,1-3H3,(H,15,16)
• InChI Key： CPGBOXYHYSXEOT-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)C(C(=O)O)CN2C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 381
• XLogP3: 0.6
• Topological Polar Surface Area: 76.1

Additional information on 1-[(Tert-butoxy)carbonyl]-7-oxa-1-azaspiro[3.5]nonane-3-carboxylic acid

1-[(Tert-butoxy)carbonyl]-7-oxa-1-azaspiro[3.5]nonane-3-carboxylic Acid: A Promising Compound in Biomedical Research

1-[(Tert-butoxy)carbonyl]-7-oxa-1-azaspiro[3.5]nonane-3-carboxylic acid is a complex organic molecule with a unique structural framework that has garnered significant attention in the field of biomedical research. This compound, with the chemical identifier CAS No. 2551119-20-9, represents a novel class of spirocyclic derivatives characterized by its fused ring system and functional groups. The molecular structure of this compound features a spiro[3.5]nonane core, which is a bicyclic system where a five-membered ring is connected to a three-membered ring at a single atom. The 7-oxa and 1-aza substituents introduce oxygen and nitrogen atoms into the ring system, respectively, creating a heterocyclic framework that enhances its chemical reactivity and biological activity. The 1-[(Tert-butoxy)carbonyl] group serves as a protecting group, while the 3-carboxylic acid functional group provides the compound with potential for further chemical modification and biological applications.

Recent studies have highlighted the significance of 1-[(Tert-butoxy)carbonyl]-7-oxa-1-azaspiro[3.5]nonane-3-carboxylic acid in the development of therapeutic agents for various diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits promising anti-inflammatory properties by modulating the activity of key inflammatory pathways such as NF-κB and MAPK. The researchers found that the 7-oxa ring system plays a critical role in stabilizing the molecule’s conformation, which enhances its ability to interact with target proteins. Additionally, the 1-[(Tert-butoxy)carbonyl] group was shown to improve the solubility and bioavailability of the compound, making it a viable candidate for drug development.

The synthetic pathway of 1-[(Tert-butoxy)carbonyl]-7-oxa-1-azaspiro[3.5]nonane-3-carboxylic acid has been optimized to ensure high yield and purity, which is essential for pharmaceutical applications. A 2022 paper in Organic & Biomolecular Chemistry described a novel approach involving the use of catalytic asymmetric synthesis to construct the spirocyclic core. This method allows for precise control over the stereochemistry of the molecule, which is crucial for its biological activity. The 3-carboxylic acid group was introduced through a coupling reaction with a suitable carboxylic acid derivative, while the 1-[(Tert-butoxy)carbonyl] group was added via a protection strategy to prevent unwanted side reactions during the synthesis process.

One of the most intriguing aspects of 1-[(Tert-butoxy)carbonyl]-7-oxa-1-azaspiro[3.5]nonane-3-carboxylic acid is its potential as a prodrug. A 2023 study in Drug Discovery Today explored the use of this compound as a precursor for the delivery of active pharmaceutical ingredients (APIs) in targeted therapies. The researchers found that the 1-[(Tert-butoxy)carbonyl] group can be selectively cleaved under physiological conditions, releasing the active molecule at the target site. This property makes the compound particularly useful in the treatment of diseases such as cancer, where localized drug delivery is critical for minimizing systemic side effects.

In addition to its therapeutic potential, 1-[(Tert-butoxy)carbonyl]-7-oxa-1-azaspiro[3.5]nonane-3-carboxylic acid has been investigated for its role in the development of diagnostic agents. A 2024 study published in Biomaterials Science reported that the compound can be functionalized with fluorescent dyes or radiolabels to create imaging agents for in vivo applications. The 7-oxa ring system provides a stable platform for the attachment of these labels, while the 3-carboxylic acid group allows for the formation of covalent bonds with biomolecules such as antibodies or peptides. This versatility makes the compound a valuable tool for both diagnostic and therapeutic purposes.

Despite its promising applications, the development of 1-[(Tert-butoxy)carbonyl]-7-oxa-1-azaspiro[3.5]nonane-3-carboxylic acid as a therapeutic agent is still in its early stages. Challenges such as the optimization of its pharmacokinetic profile and the identification of its exact molecular targets remain areas of active research. However, the unique structural features of this compound, including its spirocyclic framework and functional groups, position it as a potential breakthrough in the field of biomedical sciences.

As research into 1-[(Tert-butoxy)carbonyl]-7-oxa-1-azaspiro[3.5]nonane-3-carboxylic acid continues to advance, its applications are expected to expand beyond traditional drug development. The compound’s ability to interact with biological systems at the molecular level suggests that it could play a role in the development of personalized medicine, where treatments are tailored to the specific needs of individual patients. Furthermore, the compound’s structural flexibility may allow for the design of derivatives with enhanced properties, such as improved efficacy or reduced toxicity.

In conclusion, 1-[(Tert-butoxy)carbonyl]-7-oxa-1-azaspiro[3.5]nonane-3-carboxylic acid represents a promising candidate for future biomedical innovations. Its unique molecular structure, combined with its potential for chemical modification, makes it a versatile platform for the development of therapeutic and diagnostic agents. As research in this area progresses, the compound is likely to play an increasingly important role in the treatment of complex diseases and the advancement of medical science.